Cas no 1807147-36-9 (Ethyl 3-cyano-5-difluoromethyl-4-iodobenzoate)

• Product Name: Ethyl 3-cyano-5-difluoromethyl-4-iodobenzoate
• CAS No: 1807147-36-9
• MF: C₁₁H₈F₂INO₂
• MW: 351.088002204895
• CID: 4956071
• Update Time: 2025-10-23

Ethyl 3-cyano-5-difluoromethyl-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-difluoromethyl-4-iodobenzoate

• Inchi： 1S/C11H8F2INO2/c1-2-17-11(16)6-3-7(5-15)9(14)8(4-6)10(12)13/h3-4,10H,2H2,1H3
• InChI Key： SZNSIOAKHWKOOA-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=C(C(=O)OCC)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-cyano-5-difluoromethyl-4-iodobenzoate

Comprehensive Overview of Ethyl 3-cyano-5-difluoromethyl-4-iodobenzoate (CAS No. 1807147-36-9)

Ethyl 3-cyano-5-difluoromethyl-4-iodobenzoate (CAS No. 1807147-36-9) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This ester derivative, characterized by its unique cyano, difluoromethyl, and iodo functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C11H8F2INO2, offers a robust platform for further modifications, making it invaluable for researchers exploring novel drug candidates or functional materials.

In recent years, the demand for fluorinated compounds like Ethyl 3-cyano-5-difluoromethyl-4-iodobenzoate has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in drug discovery. The difluoromethyl group (-CF2H) is particularly noteworthy, as it mimics the properties of a hydroxyl group while offering improved resistance to oxidative degradation. This feature aligns with the growing trend of fluorine incorporation in medicinal chemistry, a topic frequently searched in academic and industrial forums.

The compound’s iodo substituent at the 4-position further enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in constructing complex molecular architectures. Researchers often query the "role of iodobenzoates in catalysis" or "applications of cyanoesters in synthesis," underscoring the relevance of this compound in contemporary organic methodologies. Its ethyl ester moiety also provides a handle for hydrolysis or transesterification, enabling diverse downstream applications.

From an industrial perspective, Ethyl 3-cyano-5-difluoromethyl-4-iodobenzoate is frequently discussed in the context of sustainable chemistry. With increasing emphasis on green synthesis and atom economy, this compound’s efficient preparation and functional group tolerance make it a candidate for eco-friendly processes. Searches for "biodegradable fluorinated intermediates" or "non-toxic benzoate derivatives" reflect this shift toward environmentally conscious research.

In material science, the compound’s aromatic core and electron-withdrawing groups contribute to its potential in designing organic semiconductors or liquid crystal displays (LCDs). Queries like "high-performance organic electronic materials" often highlight the need for structurally tailored molecules like this benzoate derivative. Its cyano group (-CN) can facilitate π-stacking interactions, a property critical for charge transport in thin-film devices.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize Ethyl 3-cyano-5-difluoromethyl-4-iodobenzoate, ensuring purity and consistency for research applications. The compound’s CAS number (1807147-36-9) is a vital identifier for regulatory compliance and literature searches, frequently used in patent filings or safety data sheets.

In summary, Ethyl 3-cyano-5-difluoromethyl-4-iodobenzoate exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted reactivity, coupled with alignment to trending topics like fluorine chemistry, sustainable synthesis, and advanced materials, ensures its continued relevance in scientific exploration. As researchers delve deeper into its applications, this compound is poised to play a pivotal role in addressing challenges across multiple disciplines.